5-Amino-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile
Overview
Description
5-Amino-3-methyl-1-phenylpyrazole is an aminopyrazole derivative . It is a part of a pharmacologically important active scaffold that possesses almost all types of pharmacological activities . This compound is used in various applications in different areas such as technology, medicine, and agriculture .
Synthesis Analysis
Pyrazole derivatives, including 5-Amino-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile, have been synthesized for selective COX-2 inhibition with potent anti-inflammatory activity . A variety of synthesis methods and synthetic analogues have been reported over the years .
Molecular Structure Analysis
The molecular formula of 5-Amino-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile is C11H10N4 . The InChI code is 1S/C11H10N4/c1-8-10(7-12)11(13)15(14-8)9-5-3-2-4-6-9/h2-6H,13H2,1H3 .
Chemical Reactions Analysis
5-Amino-3-methyl-1-phenylpyrazole reacts with 6-methyl-4-oxo-4 H - -benzopyran-3-carboxaldehyde to yield 5- (2-hydroxy-5-methylbenzoyl)-3-methyl-1-phenyl-1 H -pyrazolo [3,4- b ]pyridine and 2-methoxy-6-methyl-3- (3-methyl-1-phenylpyrazol-5-ylaminomethylene)chroman-4-one .
Physical And Chemical Properties Analysis
The molecular weight of 5-Amino-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile is 198.23 g/mol . It has 1 hydrogen bond donor count and 3 hydrogen bond acceptor count . The exact mass and monoisotopic mass are 198.090546336 g/mol . The topological polar surface area is 67.6 Ų .
Scientific Research Applications
Synthesis of Substituted Pyrazoles
5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile: is a versatile intermediate in the synthesis of various substituted pyrazoles . These compounds have a wide range of applications, including as potential pharmacological agents due to their diverse biological activities.
Development of Pyrazolopyridine Derivatives
This compound serves as a precursor for the creation of pyrazolopyridine derivatives . These derivatives are of interest in medicinal chemistry for their potential therapeutic properties, including anti-inflammatory and analgesic effects.
Creation of Pyrazolo[3,4-b]pyridines
The compound is used in the synthesis of pyrazolo[3,4-b]pyridines , a class of compounds known for their chemotherapeutic properties. They are studied for their potential use in treating various types of cancer.
Chemical Research and Education
Due to its well-defined chemical structure and properties, 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile is used in chemical research and educational settings . It provides a practical example for teaching organic synthesis and reaction mechanisms.
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various biological targets, influencing a range of biochemical processes .
Mode of Action
It’s known that the compound can react with other molecules to form complex structures . The presence of the amino group and the carbonitrile group in the molecule suggests potential reactivity with various biological targets.
Biochemical Pathways
Similar compounds have been found to participate in a variety of biochemical reactions, influencing various cellular processes .
Result of Action
It’s known that the compound can react with other molecules to form complex structures , which could potentially influence various cellular processes.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 5-Amino-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s reactivity and stability .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-amino-3-methyl-1-phenylpyrazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N4/c1-8-10(7-12)11(13)15(14-8)9-5-3-2-4-6-9/h2-6H,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWOYPUVIGCTVSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1C#N)N)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60277312 |
Source
|
| Record name | 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60277312 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile | |
CAS RN |
5346-56-5 |
Source
|
| Record name | 5346-56-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=221277 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5346-56-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1638 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60277312 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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